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Compound of Interest

Compound Name: SKL2001

Cat. No.: B15545171

These application notes provide detailed protocols for the dissolution, preparation, and storage
of SKL2001 stock solutions for use in research and drug development. SKL2001 is a potent
agonist of the Wnt/3-catenin signaling pathway, making it a valuable tool for studying cellular
processes such as differentiation and proliferation.

Data Presentation

The following table summarizes the key quantitative data for the preparation of SKL2001 stock
solutions.
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Parameter

Value

Source(s)

Molecular Weight

286.32 g/mol

Recommended Solvent

Dimethyl Sulfoxide (DMSO),

fresh

[1](2]

Solubility in DMSO

57 mg/mL (equivalent to
199.09 mM)

[1]

Recommended Stock Conc.

10 mM - 50 mM

Storage of Powder

3 years at -20°C

[1]

Storage of Stock Solution

1 year at -80°C or 1 month at

-20°C

[1]

Upto 2 years at -80°C or 1
year at -20°C

[3]

Working Concentrations

5 uM - 40 uM in cell-based

assays

[31141[5]

Experimental Protocols

1.

Materials Required:

SKL2001 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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2. Protocol for Preparing a 10 mM SKL2001 Stock Solution:

This protocol provides a step-by-step guide to preparing a 10 mM stock solution of SKL2001 in
DMSO.

» Acclimatization: Before opening, allow the vial of SKL2001 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture, which
can affect the compound's stability and solubility.

e Mass Calculation: To prepare a 10 mM stock solution, calculate the required volume of
DMSO to add to a specific mass of SKL2001. For example, to prepare a solution from 1 mg
of SKL2001 (MW: 286.32 g/mol ):

o Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

o Volume (L) = (0.001 g/ 286.32 g/mol ) / 0.010 mol/L

o Volume (L) = 0.0003492 L = 349.2 pL

o Therefore, add 349.2 pL of fresh DMSO to 1 mg of SKL2001 powder.
 Dissolution:

o Carefully add the calculated volume of fresh DMSO to the vial containing the SKL2001
powder.[1]

o Cap the vial tightly and vortex thoroughly for several minutes until the powder is
completely dissolved.

o If the compound does not fully dissolve, brief sonication or gentle warming of the solution
in a 37°C water bath may be necessary.[2] Visually inspect the solution to ensure no
particulates are present.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-
20 pL) in sterile cryovials or microcentrifuge tubes.[1][3]

o Storage:
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o For long-term storage (up to 1-2 years), store the aliquots at -80°C.[1][3]
o For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1]

o Ensure vials are properly labeled with the compound name, concentration, date of
preparation, and solvent.

3. Protocol for Preparing Working Solutions:

e Thawing: When ready to use, remove a single aliquot of the frozen SKL2001 stock solution
and thaw it at room temperature.

 Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell
culture medium or aqueous buffer.

o Important: It is common for compounds dissolved in DMSO to precipitate when diluted into
agueous solutions. To minimize this, add the stock solution to the aqueous medium while
gently vortexing.[2]

o The final concentration of DMSO in cell-based assays should typically be kept below 0.5%
to avoid solvent-induced cytotoxicity.[6] For sensitive cell lines, a final DMSO
concentration of 0.1% or lower is recommended.[2] Always include a vehicle control
(medium with the same final concentration of DMSO) in your experiments.

Mandatory Visualization

The following diagram illustrates the workflow for the preparation of an SKL2001 stock solution.
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Caption: Workflow for SKL2001 stock solution preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
SKL2001 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545171#how-to-dissolve-and-prepare-ski2001-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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